Cas no 361477-86-3 (butyl 2-{6-amino-3,5-dicyano-4-(4-ethoxyphenyl)pyridin-2-ylsulfanyl}acetate)

• Product Name: butyl 2-{6-amino-3,5-dicyano-4-(4-ethoxyphenyl)pyridin-2-ylsulfanyl}acetate
• CAS No: 361477-86-3
• MF: C₂₁H₂₂N₄O₃S
• MW: 410.489383220673
• CID: 6019911
• PubChem ID: 659844
• Update Time: 2025-05-25

butyl 2-{6-amino-3,5-dicyano-4-(4-ethoxyphenyl)pyridin-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• butyl 2-{6-amino-3,5-dicyano-4-(4-ethoxyphenyl)pyridin-2-ylsulfanyl}acetate
• butyl 2-((6-amino-3,5-dicyano-4-(4-ethoxyphenyl)pyridin-2-yl)thio)acetate
• Acetic acid, 2-[[6-amino-3,5-dicyano-4-(4-ethoxyphenyl)-2-pyridinyl]thio]-, butyl ester
• cid_659844
• BUTYL 2-{[6-AMINO-3,5-DICYANO-4-(4-ETHOXYPHENYL)PYRIDIN-2-YL]SULFANYL}ACETATE
• AKOS005624925
• MLS001306384
• SR-01000443176
• HMS600D09
• BDBM40305
• SMR000034261
• 2-[[6-amino-3,5-dicyano-4-(4-ethoxyphenyl)-2-pyridinyl]thio]acetic acid butyl ester
• F0422-0074
• butyl 2-[6-azanyl-3,5-dicyano-4-(4-ethoxyphenyl)pyridin-2-yl]sulfanylethanoate
• butyl 2-[6-amino-3,5-dicyano-4-(4-ethoxyphenyl)pyridin-2-yl]sulfanylacetate
• CHEMBL1367765
• 361477-86-3
• ChemDiv1_004651
• HMS2341I09
• SR-01000443176-1
• 2-[(6-amino-3,5-dicyano-4-p-phenetyl-2-pyridyl)thio]acetic acid butyl ester
• MLS000079557

• Inchi： 1S/C21H22N4O3S/c1-3-5-10-28-18(26)13-29-21-17(12-23)19(16(11-22)20(24)25-21)14-6-8-15(9-7-14)27-4-2/h6-9H,3-5,10,13H2,1-2H3,(H2,24,25)
• InChI Key： LACSRWAGKGRVDZ-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)CSC1=NC(N)=C(C#N)C(C2=CC=C(OCC)C=C2)=C1C#N

Computed Properties

• Exact Mass: 410.14126175g/mol
• Monoisotopic Mass: 410.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 608.0±55.0 °C(Predicted)
• pka: -2.71±0.50(Predicted)

Additional information on butyl 2-{6-amino-3,5-dicyano-4-(4-ethoxyphenyl)pyridin-2-ylsulfanyl}acetate

Butyl 2-{6-amino-3,5-dicyano-4-(4-ethoxyphenyl)pyridin-2-ylsulfanyl}acetate (CAS No. 361477-86-3): A Comprehensive Overview

Butyl 2-{6-amino-3,5-dicyano-4-(4-ethoxyphenyl)pyridin-2-ylsulfanyl}acetate, identified by its CAS number 361477-86-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including amino, cyano, and sulfanyl moieties, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural framework of Butyl 2-{6-amino-3,5-dicyano-4-(4-ethoxyphenyl)pyridin-2-ylsulfanyl}acetate incorporates a pyridine core, which is a well-known pharmacophore in many bioactive molecules. The pyridine ring is substituted with various functional groups that enhance its interactions with biological targets. Specifically, the 6-amino group provides a site for hydrogen bonding, while the 3,5-dicyano substituents introduce electrophilic centers that can participate in further chemical reactions. The 4-(4-ethoxyphenyl) moiety adds a hydrophobic aromatic ring, which can influence the compound's solubility and membrane permeability.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of these functional groups suggests that it may exhibit multiple modes of action, making it a promising candidate for treating various diseases. Recent studies have shown that pyridine derivatives can interact with a wide range of biological targets, including enzymes and receptors involved in metabolic pathways, inflammation, and cell signaling.

In particular, the sulfanyl group in Butyl 2-{6-amino-3,5-dicyano-4-(4-ethoxyphenyl)pyridin-2-ylsulfanyl}acetate has been implicated in various biological interactions. Sulfanyl-containing compounds are known to exhibit properties such as antioxidant activity and modulation of enzyme function. For instance, studies have demonstrated that sulfanyl groups can stabilize reactive intermediates in enzymatic reactions, thereby influencing metabolic pathways. This makes the compound a valuable tool for investigating the mechanisms of diseases associated with metabolic dysregulation.

The ethoxyphenyl substituent is another key feature that contributes to the compound's complexity and potential biological activity. This aromatic ring is capable of forming π-stacking interactions with biological targets, which can enhance binding affinity and selectivity. Additionally, the ethoxy group can influence the compound's pharmacokinetic properties by affecting its solubility and distribution within the body.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Butyl 2-{6-amino-3,5-dicyano-4-(4-ethoxyphenyl)pyridin-2-ylsulfanyl}acetate with high accuracy. Molecular docking studies have shown that this compound can interact with various protein targets, including kinases and transcription factors. These interactions are critical for understanding its potential therapeutic applications. For example, kinases are enzymes that play a crucial role in cell signaling pathways involved in cancer progression. By inhibiting specific kinases, this compound may be able to disrupt these pathways and halt tumor growth.

The cyano groups in the structure also contribute to its reactivity and potential biological activity. Cyano-substituted compounds are known to exhibit diverse pharmacological effects due to their ability to participate in hydrogen bonding and coordinate with metal ions. In particular, cyano groups have been shown to enhance binding affinity to certain enzymes by forming strong hydrogen bonds or coordinating with metal centers within the active site.

The synthesis of Butyl 2-{6-amino-3,5-dicyano-4-(4-ethoxyphenyl)pyridin-2-ylsulfanyl}acetate presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure high yield and purity. However, recent advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency than ever before. For instance, palladium-catalyzed cross-coupling reactions have been widely used to introduce aryl groups into heterocyclic scaffolds, while transition-metal-catalyzed hydrosilylation reactions have enabled the introduction of silicon-based functional groups.

The pharmaceutical industry has been particularly interested in developing new drugs based on heterocyclic compounds due to their wide range of biological activities. Pyridine derivatives are no exception and have been explored for their potential use in treating conditions such as cancer, inflammation, and neurodegenerative diseases. The structural features of Butyl 2-{6-amino-3,5-dicyano-4-(4-ethoxyphenyl)pyridin-2-ylsulfanyl}acetate, including its multiple functional groups and aromatic substituents, make it an attractive candidate for further development as a therapeutic agent.

In conclusion, Butyl 2-{6-amino-3,5-dicyano-4-(4-et hoxyphenyl)pyridin -2 - ylsulfanyl}acetate (CAS No. 361477 -86 -3) is a structurally complex compound with significant potential as a lead molecule in drug discovery. Its unique combination of functional groups suggests multiple modes of action and makes it a promising candidate for treating various diseases. Recent studies highlight its interactions with biological targets such as enzymes and receptors involved in metabolic pathways and cell signaling. As synthetic methodologies continue to advance , it is likely that more compounds like this one will be developed for therapeutic use . The continued exploration of pyridine derivatives will undoubtedly contribute to the discovery of new treatments for human diseases .